Cas no 1227563-78-1 ((6-bromo-2-fluoro-3-pyridinyl)methanol)

• Product Name: (6-bromo-2-fluoro-3-pyridinyl)methanol
• CAS No: 1227563-78-1
• MF: C₆H₅BrFNO
• MW: 206.012404203415
• MDL: MFCD16607005
• CID: 1215520
• PubChem ID: 71303921
• Update Time: 2025-05-20

(6-bromo-2-fluoro-3-pyridinyl)methanol Chemical and Physical Properties

Names and Identifiers

• (6-bromo-2-fluoro-3-pyridinyl)methanol
• KB-247757
• 6-Bromo-2-chloroquinoline-3-methanol
• AG-D-09139
• (6-bromo-2-fluoro-3-pyridyl)methanol
• CTK4A0190
• 6-bromo-2-fluoro-3-Pyridinemethanol
• 6-Bromo-2-fluoro-3-(hydroxymethyl)pyridine
• 1227563-78-1
• MFCD16607005
• DB-369077
• (6-BROMO-2-FLUOROPYRIDIN-3-YL)METHANOL
• SCHEMBL15401616
• AT10214
• JQIREWOWBXROGC-UHFFFAOYSA-N
• BS-44735
• CS-0199290
• SY291356

• MDL： MFCD16607005
• Inchi： 1S/C6H5BrFNO/c7-5-2-1-4(3-10)6(8)9-5/h1-2,10H,3H2
• InChI Key： JQIREWOWBXROGC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=N1)F)CO

Computed Properties

• Exact Mass: 204.95385g/mol
• Monoisotopic Mass: 204.95385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on (6-bromo-2-fluoro-3-pyridinyl)methanol

(6-Bromo-2-Fluoro-3-Pyridinyl)Methanol: A Comprehensive Overview

The compound (6-bromo-2-fluoro-3-pyridinyl)methanol (CAS No. 1227563-78-1) is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with bromine and fluorine atoms, along with a hydroxymethyl group. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable component in various research and industrial applications.

Recent studies have highlighted the potential of (6-bromo-2-fluoro-3-pyridinyl)methanol as a key intermediate in the synthesis of bioactive compounds. Researchers have explored its role in the development of novel drugs targeting specific biological pathways, such as kinase inhibitors and GPCR modulators. The bromine and fluorine substituents on the pyridine ring are particularly significant, as they contribute to the molecule's electronic properties and enhance its binding affinity to target proteins. This makes (6-bromo-2-fluoro-3-pyridinyl)methanol a promising candidate for drug discovery efforts aimed at treating diseases such as cancer and neurodegenerative disorders.

In addition to its pharmacological applications, (6-bromo-2-fluoro-3-pyridinyl)methanol has also been investigated for its potential in materials science. The compound's ability to form stable coordination complexes with metal ions has led to its use in the synthesis of metalloorganic frameworks (MOFs) and other advanced materials. These materials exhibit exceptional catalytic activity and selectivity, making them valuable in industrial processes such as catalytic hydrogenation and carbon capture.

The synthesis of (6-bromo-2-fluoro-3-pyridinyl)methanol involves a multi-step process that typically begins with the preparation of the corresponding pyridine derivative. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and improved purity levels, which are critical for downstream applications. For instance, the use of microwave-assisted synthesis has been shown to significantly accelerate reaction times while maintaining product quality.

From an environmental perspective, the ecological impact of (6-bromo-2-fluoro-3-pyridinyl)methanol has been a topic of interest. Studies have demonstrated that the compound exhibits low toxicity to aquatic organisms under standard laboratory conditions. However, further research is needed to fully understand its behavior in complex environmental systems and to develop strategies for safe handling and disposal.

In conclusion, (6-bromo-2-fluoro-3-pyridinyl)methanol (CAS No. 1227563-78-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advances in synthetic and analytical techniques, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the advancement of science and technology.